Cas no 1361736-93-7 (6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine)

• Product Name: 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine
• CAS No: 1361736-93-7
• MF: C₁₇H₁₀Cl₄N₂
• MW: 384.086699962616
• CID: 4928741
• Update Time: 2025-10-18

6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine

• Inchi： 1S/C17H10Cl4N2/c18-11-3-9(4-12(19)7-11)15-1-2-16(22)23-17(15)10-5-13(20)8-14(21)6-10/h1-8H,(H2,22,23)
• InChI Key： ZSIJJNBPHYAZJB-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1=CC=C(N)N=C1C1C=C(C=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 377
• XLogP3: 6.3
• Topological Polar Surface Area: 38.9

Additional information on 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine

Introduction to 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine (CAS No. 1361736-93-7) and Its Emerging Applications in Chemical Biology

6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine, identified by the chemical compound code CAS No. 1361736-93-7, is a highly specialized organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates multiple functional groups, including amino and dichlorophenyl substituents, which contribute to its unique chemical properties and reactivity.

The significance of 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine lies in its versatility as a building block for the synthesis of more complex pharmacophores. In recent years, advancements in medicinal chemistry have highlighted the importance of pyridine-based compounds in drug discovery. The presence of chlorine atoms at the 3 and 5 positions on the phenyl rings enhances the electron-withdrawing effect, influencing the molecule's interaction with biological targets. This feature makes it particularly valuable for designing molecules with improved binding affinity and selectivity.

Recent studies have demonstrated that derivatives of 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine exhibit promising activities against various biological pathways. For instance, research published in leading journals has shown that certain analogs of this compound exhibit inhibitory effects on kinases and other enzymes implicated in cancer progression. The amino group at the 6-position provides a site for further functionalization, allowing chemists to tailor the molecule's properties for specific applications. This adaptability has made it a cornerstone in the development of novel therapeutic agents.

The synthesis of 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, have been employed to construct the desired framework efficiently. The dichlorophenyl groups not only enhance the molecule's metabolic stability but also contribute to its solubility in organic solvents, facilitating its use in various biochemical assays.

In the realm of drug discovery, 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine has been utilized as a key intermediate in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are critical for numerous cellular processes and are often dysregulated in disease states. By designing molecules that disrupt these interactions, researchers aim to develop treatments for conditions such as inflammation and neurodegenerative disorders. The structural motifs present in this compound have been shown to mimic natural substrates or bind to allosteric sites on target proteins, thereby modulating their activity.

One notable application of 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine is in the development of antimicrobial agents. The increasing prevalence of antibiotic-resistant pathogens has underscored the need for novel antimicrobial strategies. Pyridine derivatives have demonstrated efficacy against Gram-positive and Gram-negative bacteria by interfering with essential bacterial processes such as DNA replication and cell wall synthesis. The dichlorophenyl substituents play a crucial role in enhancing binding affinity to bacterial enzymes while minimizing toxicity to host cells.

The pharmacokinetic properties of 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine have been extensively studied to optimize its therapeutic potential. Researchers have focused on improving its bioavailability by modifying its solubility and metabolic stability. Techniques such as prodrug design and formulation optimization have been employed to enhance its absorption and distribution within the body. These efforts are critical for translating preclinical findings into effective clinical treatments.

Emerging research also highlights the role of 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine in modulating immune responses. Immune checkpoint inhibitors have revolutionized cancer immunotherapy by enhancing T-cell activity against tumor cells. Pyridine-based compounds have been explored as potential immunomodulators due to their ability to interact with immune receptors and signaling pathways. Further investigation into this area could lead to novel therapeutic approaches for autoimmune diseases and chronic infections.

The future prospects of 6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine are vast and multifaceted. As computational chemistry techniques advance, virtual screening methods will enable faster identification of promising derivatives for drug development. Additionally, high-throughput screening assays will facilitate rapid testing of biological activity across large libraries of compounds derived from this scaffold. These technologies hold promise for accelerating the discovery of next-generation therapeutics.

In conclusion,6-Amino-2,3-bis(3,5-dichlorophenyl)pyridine (CAS No. 1361736-93-7) represents a significant advancement in chemical biology with broad applications in pharmaceutical research. Its unique structural features make it an invaluable tool for designing molecules with tailored biological activities. As scientific understanding continues to evolve，this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies across multiple disease areas.